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Compound of Interest

Compound Name: Pentaerythritol Distearate

Cat. No.: B084074

Pentaerythritol Distearate: A Technical Guide to
Laboratory Health and Safety

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the health and safety considerations for the
handling and use of Pentaerythritol Distearate in a laboratory environment. The information is
compiled from various safety data sheets and chemical information sources to ensure a
comprehensive understanding of potential hazards and mitigation strategies.

Chemical and Physical Properties

Pentaerythritol Distearate is a diester of pentaerythritol and stearic acid.[1] It is commonly
used as an emulsifier, emollient, and viscosity-increasing agent in various formulations,
including cosmetics.[2][3][4] In its raw form, it is described as an off-white, wax-like, or reddish-

yellow powder/pellets.[4][5][6]

Table 1: Physical and Chemical Properties of Pentaerythritol Distearate
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Property Value References
CAS Number 13081-97-5 [6][7][8]
Molecular Formula C41H8006 [61[71[8]
Molecular Weight 669.07 g/mol [61[71[8]
Appearance Re.ddish yelfow powder / Off- 5176]

white, wax-like pellets
Melting Point 72 °C (lit.) (71181191
Boiling Point 237 °C (lit.) [718]
Density 0.945 g/cm? [7]

Vapor Pressure

1.82E-21 mmHg at 25°C

[7]

Solubility in Water

9.452e-012 mg/L

[9]

Hazard Identification and Toxicology

While Pentaerythritol Distearate is not classified as a hazardous substance according to the
OSHA Hazard Communication Standard (29 CFR 1910.122), it is crucial to handle it with care
to minimize exposure.[10] The primary hazards are associated with its physical form (dust) and

potential for irritation upon contact.

Potential Health Effects:

Eye Contact: May cause irritation.[5]

Skin Contact: May cause irritation.[5][11]

generation should be minimized.

Toxicological Data Summary:

Ingestion: May be harmful if ingested.[5]

Inhalation: May be harmful if inhaled and may cause respiratory irritation.[5][11] Dust
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Most safety data sheets indicate that there is no specific information available regarding the
toxic effects of this material for humans.[5] There is no data available for carcinogenic,
mutagenic, or teratogenic effects.[5] One study on a related compound, PEG-150
pentaerythrityl tetrastearate, found no toxicity in an acute oral toxicity study in rats.[12]

Table 2: Toxicological Information Summary

Endpoint Result References
Acute Oral Toxicity No data available [7]

Acute Dermal Toxicity No data available [7]

Acute Inhalation Toxicity No data available [7]

Skin Corrosion/Irritation May cause irritation [51[11]
Serious Eye Damage/Irritation May cause irritation [5][11]
Carcinogenicity No data available [5]
Mutagenicity No data available [5]
Teratogenicity No data available [5]

Experimental and Safety Protocols
Handling and Storage

Proper handling and storage procedures are essential to ensure safety in the laboratory.

Handling:

Handle in a well-ventilated place.[6][7]

Avoid the formation of dust and aerosols.[6][7]

Avoid contact with skin, eyes, and clothing.[6][7]

Wear suitable protective clothing, gloves, and eye/face protection.[6][7]
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» Use non-sparking tools to prevent fire caused by electrostatic discharge.[6][7]

e When not in use, keep containers tightly sealed.[5]

Storage:

Store in a dry, cool, and well-ventilated place.[5][6][7]

Keep containers tightly closed.[6][7]

Store away from incompatible materials such as oxidizing agents.[5][6]

Avoid excessive heat and light.[5]

Personal Protective Equipment (PPE)

The following PPE is recommended when handling Pentaerythritol Distearate:
o Eye/Face Protection: Tightly fitting safety goggles with side-shields.[6][7][13]
o Skin Protection: Lab coat and chemical-impermeable gloves (e.g., nitrile rubber).[5][6][13]

o Respiratory Protection: A dust respirator (MSHA/NIOSH approved or equivalent) should be
used if dust is generated or if exposure limits are exceeded.[5][13][14]

Emergency Procedures

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[5]
[71[11]

» Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Seek
medical attention if irritation occurs.[5][7][11]

« Inhalation: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[6][7]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a doctor or Poison Control Center immediately.[6][7][13]

Firefighting Measures:

o Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, or alcohol-
resistant foam.[5][6][7][13] Do not use a water jet.[5]

e Hazardous Combustion Products: Combustion may produce toxic carbon oxides (CO, CO2).

[5]

o Firefighting Instructions: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.[7][10][14]

Accidental Release Measures:

o Personal Precautions: Avoid dust formation and contact with the substance.[6][7][13] Ensure
adequate ventilation and remove all sources of ignition.[6][7][13]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[6][7][13]

o Methods for Cleaning Up: Use a shovel to put the material into a suitable container for
disposal.[5] Use spark-proof tools and explosion-proof equipment.[7][14] Clean the
contaminated surface thoroughly with water.[5]

Diagrams
Laboratory Handling Workflow

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.atamanchemicals.com/pentaerythritol-distearate_u34316/
https://www.chemicalbook.com/msds/pentaerythritol-distearate.pdf
https://escom-chemie.com/urun/pentaerythritol-distearate/
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7nGhliw.PDF
https://www.atamanchemicals.com/pentaerythritol-distearate_u34316/
https://www.chemicalbook.com/msds/pentaerythritol-distearate.pdf
https://escom-chemie.com/urun/pentaerythritol-distearate/
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7nGhliw.PDF
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7nGhliw.PDF
https://www.chemicalbook.com/msds/pentaerythritol-distearate.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-488564.pdf
https://www.echemi.com/sds/axiflex-504-pd2107291012.html
https://www.atamanchemicals.com/pentaerythritol-distearate_u34316/
https://www.chemicalbook.com/msds/pentaerythritol-distearate.pdf
https://escom-chemie.com/urun/pentaerythritol-distearate/
https://www.atamanchemicals.com/pentaerythritol-distearate_u34316/
https://www.chemicalbook.com/msds/pentaerythritol-distearate.pdf
https://escom-chemie.com/urun/pentaerythritol-distearate/
https://www.atamanchemicals.com/pentaerythritol-distearate_u34316/
https://www.chemicalbook.com/msds/pentaerythritol-distearate.pdf
https://escom-chemie.com/urun/pentaerythritol-distearate/
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7nGhliw.PDF
https://www.chemicalbook.com/msds/pentaerythritol-distearate.pdf
https://www.echemi.com/sds/axiflex-504-pd2107291012.html
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7nGhliw.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Review SDS

:

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

:

Ensure Proper Ventilation

Exposure Event

Handling

Immediate Actions

Weighing in Ventilated Area
(Avoid Dust Generation)

i Remove from Exposure

Transfer to Reaction Vessel i

Administer First Aid

Post-Handling

Decontaminate Work Area Assessment

i Assess Severity

Dispose of Waste Properly

i

Remove and Clean/Dispose of PPE Monitor Symptoms Seek Medical Attention

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Foundational & Exploratory

Check Availability & Pricing

Elimination
(Not Feasible)

Substitution
(Use less hazardous alternative if possible)

Engineering Controls
(Fume hood, ventilation)

Administrative Controls
(SOPs, Training)

PPE
(Goggles, Gloves, Respirator)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Health and safety considerations for Pentaerythritol
Distearate in a lab setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084074#health-and-safety-considerations-for-
pentaerythritol-distearate-in-a-lab-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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